BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Molecular Architecture of N-Butyl
Nortadalafil: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Butyl Nortadalafil

Cat. No.: B137380

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Butyl Nortadalafil is a synthetic compound recognized as an analog of tadalafil, a potent
and selective inhibitor of phosphodiesterase type 5 (PDE5) used in the treatment of erectile
dysfunction. As an analog, N-Butyl Nortadalafil is characterized by the substitution of the N-
methyl group on the piperazinedione ring of tadalafil with an N-butyl group. This structural
modification can influence the compound's physicochemical properties, pharmacological
activity, and metabolic profile. This technical guide provides a comprehensive overview of the
chemical structure elucidation of N-Butyl Nortadalafil, detailing its molecular formula,
synthesis, and the analytical techniques employed for its characterization.

Chemical Identity and Properties

A thorough understanding of the chemical identity of N-Butyl Nortadalafil is fundamental for its
study and application in research and development. Key identifiers and properties are
summarized in the table below.
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Property Value

(6R,12aR)-2-butyl-6-(1,3-benzodioxol-5-
y)-2,3,6,7,12,12a-

Systematic Name ) ) )
hexahydropyrazino[1',2":1,6]pyrido[3,4-blindole-

1,4-dione
Synonyms N-Butyl Tadalafil
Molecular Formula C25H25N304
Molecular Weight 431.48 g/mol
CAS Number 171596-31-9
Appearance Pale Yellow to Pale Beige Solid

Solubilit Slightly soluble in Chloroform and Methanol
olubili
Y (with heating)

Melting Point 209-210 °C

Synthesis and Purification

The synthesis of N-Butyl Nortadalafil typically involves the N-alkylation of nortadalafil
(desmethyl-tadalafil), the core precursor lacking the methyl group on the piperazinedione
nitrogen.

Conceptual Synthesis Workflow

The logical flow for the synthesis and purification of N-Butyl Nortadalafil is outlined below.
This process starts with the precursor, nortadalafil, which undergoes N-alkylation followed by
purification to yield the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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